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Compound of Interest

Compound Name: Lodal

Cat. No.: B15347060 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Lodal (CAS: 553-28-6), chemically identified as Isoquinolinium, 3,4-

dihydro-6,7-dimethoxy-2-methyl-, chloride (1:1). Adherence to these protocols is critical for

minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the required PPE for handling Lodal.
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Body Part Protective Equipment Specifications

Eyes/Face Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2]

Skin Gloves and Protective Clothing

Chemical impermeable gloves

(must be inspected prior to

use) and fire/flame resistant,

impervious clothing.[1][2][3]

Respiratory Full-face Respirator

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1][3]

Emergency Procedures: First Aid
In the event of exposure to Lodal, immediate and appropriate first aid is crucial. Follow these

steps and seek medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration (do not

use mouth-to-mouth resuscitation if the

chemical was ingested or inhaled) and consult a

doctor immediately.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1][3]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Operational Plans: Handling, Storage, and Disposal
Proper operational procedures are essential for the safe use and management of Lodal in a

laboratory setting.

Handling
Always handle Lodal in a well-ventilated area.[3] Wear the appropriate personal protective

equipment to avoid contact with skin and eyes, and to prevent the formation and inhalation of

dust and aerosols.[1][3] Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Storage
Store Lodal in a tightly closed, suitable container. No specific storage conditions beyond this

are specified in the provided results.

Accidental Release Measures
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In case of a spill or leak, prevent further spillage if it is safe to do so.[3] Evacuate personnel to

a safe area and ensure adequate ventilation.[1][3] Use personal protective equipment,

including chemical impermeable gloves, during cleanup.[1][3] Collect the spilled material using

spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for

disposal.[1][3] Avoid allowing the chemical to enter drains.[3]

Disposal
Lodal should be disposed of in accordance with appropriate laws and regulations.[3] Options

for disposal include sending the material to a licensed chemical destruction plant or disposal by

controlled incineration with flue gas scrubbing.[3]

Fire-Fighting Measures
In the event of a fire involving Lodal, use the following extinguishing media:

Dry chemical

Carbon dioxide

Alcohol-resistant foam[1][3]

Firefighters should wear self-contained breathing apparatus when necessary.[1][3]

Experimental Workflow: Safe Handling of Lodal
The following diagram illustrates the standard workflow for safely handling Lodal in a

laboratory environment, from preparation to disposal.
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Caption: Standard workflow for safe Lodal handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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